molecular formula C8H7N B3423159 Phenyl(~13~C_2_)acetonitrile CAS No. 286425-40-9

Phenyl(~13~C_2_)acetonitrile

Cat. No. B3423159
CAS RN: 286425-40-9
M. Wt: 117.15 g/mol
InChI Key: SUSQOBVLVYHIEX-UHFFFAOYSA-N
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Description

Phenyl(~13~C_2_)acetonitrile is a type of acetonitrile where the acetonitrile molecule is labeled with Carbon-13 (^13C) at two positions . Acetonitrile is commonly used as an organic solvent and can also be used as an important intermediate in organic synthesis .


Molecular Structure Analysis

The molecular structure of Phenylacetonitrile involves a phenyl group (C6H5-) attached to an acetonitrile group (-CH2CN) . The acetonitrile group contains a carbon-nitrogen triple bond .


Chemical Reactions Analysis

Acetonitrile can undergo various chemical reactions. It can be deprotonated to form a nucleophile, and the nitrogen with lone pair electrons can also act as a nucleophile . Additionally, the cleavage of the H3C-CN bond or H-CH2CN in CH3CN generates •CN or •CH2CN radicals .

Mechanism of Action

The mechanism of action of acetonitrile involves its use as a building block in organic synthesis . It can be used to attack the benzyl C-H bond of certain compounds, giving corresponding acetamide following irradiation with a compact fluorescent light (CFL) and a 2.2 V current .

Safety and Hazards

Acetonitrile is classified as a flammable liquid and vapor. It can cause serious eye irritation and is harmful if inhaled, swallowed, or in contact with skin . Appropriate safety measures should be taken when handling acetonitrile .

Future Directions

Acetonitrile has been widely applied as a common solvent in organic synthesis . Especially in the field of electrochemical conversions involving acetonitrile, it has become a powerful tool to afford nitrogen-containing compounds or nitrile-containing compounds . A recent study proposed phenylacetonitrile as a novel alternative solvent to acetonitrile in supercapacitors , indicating potential future directions in the application of phenylacetonitrile.

properties

IUPAC Name

2-phenylacetonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7N/c9-7-6-8-4-2-1-3-5-8/h1-5H,6H2/i6+1,7+1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SUSQOBVLVYHIEX-AKZCFXPHSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CC#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)[13CH2][13C]#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50745717
Record name Phenyl(~13~C_2_)acetonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50745717
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

119.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

286425-40-9
Record name Phenyl(~13~C_2_)acetonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50745717
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 286425-40-9
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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